Cas no 88103-59-7 (13-Docosenoic acid,2-octyldodecyl ester, (13Z)-)
88103-59-7 structure
Product Name:13-Docosenoic acid,2-octyldodecyl ester, (13Z)-
CAS No:88103-59-7
MF:C42H82O2
MW:619.099294185638
CID:709200
PubChem ID:57478457
Update Time:2025-04-19
13-Docosenoic acid,2-octyldodecyl ester, (13Z)- Chemical and Physical Properties
Names and Identifiers
-
- 13-Docosenoic acid,2-octyldodecyl ester, (13Z)-
- 3-CHLOROTHIOPHEN E-2-CARBOXYLIC ACID METHYL ESTER
- icosan-9-yl docos-13-enoate
- octyldodecyl erucate,2-octyldodecyl erucate,2-octyldodecyl 13-docosenoate
- 2-Octyldodecanol cis-13-docosenoate
- UNII-D4N66T98C2
- Pelemol EE
- D4N66T98C2
- Octyldodecyl erucate [INCI]
- 88103-59-7
- Erucic acid 2-octyldodecyl ester
- SCHEMBL2207698
- 2-octyldodecyl erucate
- 13-Docosenoic acid, 2-octyldodecyl ester, (13Z)-
- EOD
-
- Inchi: 1S/C42H82O2/c1-4-7-10-13-16-18-19-20-21-22-23-24-25-26-27-28-30-33-36-39-42(43)44-40-41(37-34-31-15-12-9-6-3)38-35-32-29-17-14-11-8-5-2/h20-21,41H,4-19,22-40H2,1-3H3/b21-20-
- InChI Key: WRUPARRPRIVURX-MRCUWXFGSA-N
- SMILES: O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CCCCCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 618.63148185g/mol
- Monoisotopic Mass: 618.63148185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 44
- Rotatable Bond Count: 38
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 19.4
- Topological Polar Surface Area: 26.3Ų
13-Docosenoic acid,2-octyldodecyl ester, (13Z)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
88103-59-7 (13-Docosenoic acid,2-octyldodecyl ester, (13Z)-) Related Products
- 111-62-6(Ethyl oleate)
- 17673-49-3(9-Octadecenoic acid(9Z)-, octadecyl ester)
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- 142-77-8(Butyl Oleate)
- 108321-49-9(9-Hexadecenoic acid,dodecyl ester, (9Z)-)
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